Cas no 94248-10-9 (Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI))

Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI) structure
94248-10-9 structure
Product Name:Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI)
CAS No:94248-10-9
MF:C23H24N4O2
MW:388.462265014648
CID:818701
PubChem ID:44151387
Update Time:2025-04-19

Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-3-[3-(benzylcarbamoylamino)-2-methylphenyl]urea
    • N,N''-(methyl-m-phenylene)bis[N'-benzylurea]
    • N,N''-(Methyl-m-phenylene)bis(N'-benzylurea)
    • NS00040333
    • EINECS 304-281-3
    • 94248-10-9
    • DTXSID80241277
    • Urea,N,N''-(methyl-1,3-phenylene)bis[N'-(phenylmethyl)- (9CI)
    • Inchi: 1S/C23H24N4O2/c1-17-20(26-22(28)24-15-18-9-4-2-5-10-18)13-8-14-21(17)27-23(29)25-16-19-11-6-3-7-12-19/h2-14H,15-16H2,1H3,(H2,24,26,28)(H2,25,27,29)
    • InChI Key: SYAYKVXCNYJZJJ-UHFFFAOYSA-N
    • SMILES: O=C(NCC1C=CC=CC=1)NC1C=CC=C(C=1C)NC(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 388.18992602g/mol
  • Monoisotopic Mass: 388.18992602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 3.3
  • Topological Polar Surface Area: 82.3Ų
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